Cas no 2680744-57-2 (tert-butyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate)

• Product Name: tert-butyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate
• CAS No: 2680744-57-2
• MF: C₁₁H₁₂BrF₃N₂O₂
• MW: 341.12439250946
• CID: 5623075
• PubChem ID: 165926578
• Update Time: 2025-10-19

tert-butyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3-bromo-5-(trifluoromethyl)pyridin-2-yl)carbamate
• tert-butyl N-[3-bromo-5-(trifluoromethyl)pyridin-2-yl]carbamate
• 2680744-57-2
• EN300-28297157
• tert-butyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate

• Inchi： 1S/C11H12BrF3N2O2/c1-10(2,3)19-9(18)17-8-7(12)4-6(5-16-8)11(13,14)15/h4-5H,1-3H3,(H,16,17,18)
• InChI Key： YGYMCHBABJNATL-UHFFFAOYSA-N
• SMILES： N(C1N=CC(C(F)(F)F)=CC=1Br)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 340.00342g/mol
• Monoisotopic Mass: 340.00342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate

Comprehensive Guide to tert-butyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate (CAS No. 2680744-57-2)

tert-butyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate (CAS No. 2680744-57-2) is a specialized chemical compound widely used in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. With its unique molecular structure featuring a bromo and trifluoromethyl group, this compound has garnered significant attention in recent years due to its potential in developing novel therapeutics and advanced materials.

The tert-butyl carbamate group in this compound enhances its stability, making it a valuable intermediate in organic synthesis. Researchers often utilize tert-butyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate for constructing complex molecules, particularly in the synthesis of heterocyclic compounds. Its CAS No. 2680744-57-2 is frequently searched in scientific databases, reflecting its importance in modern chemistry.

One of the key reasons for the growing interest in tert-butyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate is its role in medicinal chemistry. The trifluoromethyl group is known to improve the bioavailability and metabolic stability of drug candidates, making this compound a popular choice for pharmaceutical research. Additionally, the bromo substituent offers a reactive site for further functionalization, enabling the development of diverse molecular architectures.

In the context of agrochemical applications, tert-butyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate serves as a precursor for designing new pesticides and herbicides. The pyridine core is a common motif in agrochemicals, and the introduction of halogen atoms like bromine can enhance the biological activity of these compounds. This has led to increased demand for CAS No. 2680744-57-2 in the agrochemical industry.

From a synthetic chemistry perspective, the compound’s versatility is unmatched. It can undergo various reactions, including cross-coupling reactions, nucleophilic substitutions, and catalytic transformations. These reactions are essential for creating complex molecules used in drug development and material science. The tert-butyl protecting group further simplifies purification processes, making it a favorite among chemists.

The market for tert-butyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate is expanding, driven by advancements in pharmaceutical research and green chemistry. With the rise of AI-driven drug discovery, this compound is increasingly being studied for its potential in machine learning-based molecular design. Researchers are also exploring its applications in sustainable chemistry, aligning with global trends toward environmentally friendly processes.

In summary, tert-butyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate (CAS No. 2680744-57-2) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable tool for researchers worldwide. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in shaping the future of science and technology.